Cas no 1803588-82-0 (2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride)

• Product Name: 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride
• CAS No: 1803588-82-0
• CID: 4616635
• Update Time: 2025-05-27

2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride

• SMILES： Cl.CCC(CC)(NC(=O)C1CNC1)C(N)=O

Additional information on 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride

Research Brief on 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride (CAS: 1803588-82-0)

2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride (CAS: 1803588-82-0) is a novel small molecule compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, which is critical for further pharmacological evaluation. The compound's structural features, including the azetidine ring and the ethylbutanamide moiety, are believed to contribute to its biological activity. Computational modeling and structure-activity relationship (SAR) studies have been employed to elucidate the key interactions between this compound and its target proteins.

In vitro and in vivo studies have demonstrated that 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride exhibits significant activity against specific enzyme targets, such as kinases or proteases, which are implicated in various disease pathways. For instance, preliminary data suggest that this compound may act as an allosteric modulator of a particular kinase involved in inflammatory responses. These findings highlight its potential as a lead compound for the development of new anti-inflammatory or immunomodulatory therapies.

Pharmacokinetic and toxicity studies have also been conducted to evaluate the compound's suitability for further development. Results indicate that 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride has favorable absorption and distribution properties, with moderate metabolic stability. However, additional optimization may be required to improve its bioavailability and reduce potential off-target effects. These studies are essential for advancing the compound into preclinical and clinical trials.

The therapeutic potential of 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride extends beyond inflammation modulation. Emerging research suggests its applicability in oncology, where it may inhibit specific signaling pathways involved in tumor growth and metastasis. Furthermore, its unique chemical structure makes it a valuable tool for probing biological mechanisms and identifying new drug targets. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these possibilities further.

In conclusion, 2-[(azetidin-3-yl)formamido]-2-ethylbutanamide hydrochloride (CAS: 1803588-82-0) represents a promising candidate for drug development, with demonstrated activity in multiple biological contexts. Ongoing research aims to refine its pharmacological profile and expand its therapeutic applications. As the field progresses, this compound may serve as a cornerstone for the development of next-generation therapeutics in chemical biology and medicine.